(1R*,5R*)-6-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-ylcarbonyl)-3-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: 2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl-[(1R,5R)-3-methylsulfonyl-3,6-diazabicyclo[3.2.2]nonan-6-yl]methanone
• InChI: InChI=1S/C15H20N2O5S2/c1-24(19,20)16-6-10-2-3-11(8-16)17(7-10)15(18)14-13-12(9-23-14)21-4-5-22-13/h9-11H,2-8H2,1H3/t10-,11+/m0/s1
• InChI Key: VWEIDTDPPCNNEE-WDEREUQCSA-N
• Canonical SMILES: CS(=O)(=O)N1CC2CCC(C1)N(C2)C(=O)C3=C4C(=CS3)OCCO4
• Isomeric SMILES: CS(=O)(=O)N1C[C@@H]2CC[C@H](C1)N(C2)C(=O)C3=C4C(=CS3)OCCO4
• Molecular Formula: C15H20N2O5S2
• Molecular Weight: 372.5 g/mol

Description

Synthesis Analysis

The synthesis of related bicyclic compounds involves intricate steps that contribute to the formation of their unique structures. For example, the synthesis of 1,5-dithia-3,7-diazabicyclo[3.3.1]nonane demonstrates the complexity involved in creating such molecules, where NMR and X-ray diffraction studies reveal detailed insights into their formation (Cadenas‐Pliego et al., 1993). Moreover, other research explores the synthesis and structural analysis of compounds with diazabicyclo[3.2.2]nonane scaffolds, further emphasizing the diversity and complexity of synthetic strategies employed in this area of chemistry (Eibl et al., 2013).

Molecular Structure Analysis

The molecular structure of these compounds is often elucidated using X-ray diffraction and NMR techniques, revealing their intricate bicyclic frameworks and functional group orientations. The study of the 2,9-dioxabicyclo[3.3.1]nonane ring system, for instance, shows a double-chair conformation that highlights the spatial arrangement critical for the compound's reactivity and interactions (Lynch et al., 1994).